2-amino-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydrospiro[chromene-4,1'-cyclopentane]-3-carbonitrile

• IUPAC Name: 2-amino-7,7-dimethyl-5-oxospiro[6,8-dihydrochromene-4,1'-cyclopentane]-3-carbonitrile
• InChI: InChI=1S/C16H20N2O2/c1-15(2)7-11(19)13-12(8-15)20-14(18)10(9-17)16(13)5-3-4-6-16/h3-8,18H2,1-2H3
• InChI Key: QQJVULBHWVKADA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)C3(CCCC3)C(=C(O2)N)C#N)C
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

This compound is part of a broader class of molecules known for their intricate structures and diverse chemical properties. It's synthesized through multi-component reactions, showcasing the efficiency and versatility of modern synthetic methods.

Synthesis Analysis

The synthesis of this compound involves a one-pot multicomponent reaction, leveraging green chemistry principles and catalysts like nickel ferrite magnetic nanoparticles for an environmentally friendly process. These methods highlight the compound's accessibility through efficient and mild synthesis routes, emphasizing the advancement in synthetic chemistry techniques (Ramazani et al., 2019).

Molecular Structure Analysis

X-ray diffraction techniques have elucidated the crystal structure of similar compounds, revealing triclinic and monoclinic space groups with significant deviations from planarity in the pyran rings, adopting boat conformations. This structural information is crucial for understanding the compound's reactivity and interaction with other molecules (Sharma et al., 2015).

Chemical Reactions and Properties

These compounds undergo a variety of chemical reactions, including multi-component synthesis and reactions with alcohols and ketoximes to form heterocyclic compounds. The reactivity of these molecules underscores the synthetic versatility and potential for creating a wide range of derivatives (Kayukova et al., 1998).